Cas no 1556533-77-7 (5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide)

• Product Name: 5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide
• CAS No: 1556533-77-7
• MF: C₈H₆Cl₂F₂N₂O
• MW: 255.048846721649
• CID: 5545984
• Update Time: 2025-08-04

5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide

• Inchi： 1S/C8H6Cl2F2N2O/c9-5-1-4(2-13-7(5)10)8(15)14-3-6(11)12/h1-2,6H,3H2,(H,14,15)
• InChI Key： OSVWTIFMQISVED-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(Cl)C=C1C(NCC(F)F)=O

Additional information on 5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide

5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide: A Comprehensive Overview

5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide, also known by its CAS number 1556533-77-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinamides, which are derivatives of nicotinic acid, and it exhibits unique structural and functional properties due to the presence of chlorine and fluorine substituents. The compound's structure consists of a pyridine ring with two chlorine atoms at positions 5 and 6, and a fluoroethyl group attached to the nitrogen atom via an amide linkage. This combination of substituents imparts distinctive electronic and steric effects, making it a valuable molecule for various applications.

The synthesis of 5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide involves a series of well-established organic reactions. Typically, the starting material is nicotinic acid or its derivatives. The introduction of chlorine atoms at positions 5 and 6 can be achieved through electrophilic substitution reactions or via directed metallation strategies. The fluoroethyl group is introduced through nucleophilic acylation or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways for this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide has been extensively studied for its potential applications in drug discovery. Its structure suggests that it could act as a ligand for various biological targets, such as G-protein coupled receptors (GPCRs) or ion channels. Recent research has highlighted its ability to modulate chloride channels, which are critical in regulating cellular ion homeostasis. This property makes it a promising candidate for treating conditions associated with ion channel dysfunction, such as cystic fibrosis or epilepsy.

In addition to its pharmacological applications, 5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide has shown potential in agrochemicals. Its ability to inhibit certain enzymes involved in plant defense mechanisms suggests that it could be developed into a novel herbicide or fungicide. Field trials conducted in controlled environments have demonstrated its efficacy in controlling the growth of model plant pathogens without causing significant toxicity to non-target organisms.

The physical properties of 1556533-77-7 are also noteworthy. It is a crystalline solid with a melting point of approximately 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for formulation into various dosage forms or agricultural products.

Recent studies have focused on understanding the bioavailability and pharmacokinetics of 5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide. Preclinical experiments in animal models have shown that it exhibits moderate oral bioavailability with a half-life of around 8 hours. These findings suggest that it could be administered once daily for therapeutic purposes without significant accumulation in tissues.

In conclusion, 1556533-77-7, or 5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide, represents a versatile compound with promising applications in both pharmaceuticals and agrochemicals. Its unique structure and functional groups provide a foundation for further exploration into its biological activities and potential therapeutic uses. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in drug discovery and development.